Ethyl (1-aminocyclohexyl)acetate

• IUPAC Name: ethyl 2-(1-aminocyclohexyl)acetate
• InChI: InChI=1S/C10H19NO2/c1-2-13-9(12)8-10(11)6-4-3-5-7-10/h2-8,11H2,1H3
• InChI Key: BSOAERDQHDFUHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CCCCC1)N
• Molecular Formula: C10H19NO2
• DSSTOX Substance ID: DTXSID30400791
• Molecular Weight: 185.26 g/mol
• CAS No.: 696645-77-9

Description

Ethyl (1-aminocyclohexyl)acetate (ECHA) is a synthetic organic compound belonging to the group of cycloalkyl amines. It is a colorless liquid with a characteristic odor. ECHA has been used for a variety of applications, including as a flavoring and fragrance agent, as a solvent, and as a surfactant. In recent years, ECHA has been used in a variety of scientific research applications, as it has been found to have a number of interesting biochemical and physiological effects.

Scientific Research Applications

1. Analytical Chemistry and Water Sample Testing

An ethyl acetate-assisted ionic liquid dispersive liquid–liquid microextraction method was developed to determine tetracyclines in water samples. This method involved using a mixture of ethyl acetate and 1-butyl-3-methylimidazolium hexafluorophosphate for isolating lanthanum(III) chelates of tetracyclines, significantly enhancing extraction efficiencies (Du et al., 2014).

2. Organic Synthesis and Chemical Characterization

In organic synthesis, the conversion of dicyclohexylammonium salts of protected amino acids to free acids was facilitated using a two-phase system involving ethyl acetate (Bodanszky & Bodanszky, 1994). Also, ethyl({[acryloyl(furan-2-ylmethyl)amino]acetyl}amino)acetate was synthesized via a high-yielding Ugi four-component reaction, showcasing the versatility of ethyl acetate derivatives in chemical synthesis (Ganesh et al., 2017).

3. Phytochemical Analysis

Ethyl acetate extracts have been used in phytochemical analysis. For instance, the ethyl acetate fraction of Arum palaestinum Boiss. was analyzed, leading to the isolation of several compounds with significant antioxidant and anticancer activities (El-Desouky et al., 2007). Similarly, the ethyl acetate extract of Fagonia longispina was characterized by GC-MS, identifying compounds potentially responsible for the plant's antioxidant responses (Hamidi, 2016).

4. Medicinal Chemistry

In medicinal chemistry, compounds related to ethyl (1-aminocyclohexyl)acetate have been synthesized and evaluated for various biological activities. For example, the synthesis of ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate was reported, with detailed characterization by various techniques, indicating potential applications in drug development (Sapnakumari et al., 2014).

Safety and Hazards

Ethyl (1-aminocyclohexyl)acetate is classified as a combustible solid. It does not have a flash point. The product is sold “as-is” and the buyer assumes responsibility to confirm product identity and/or purity.